3-[Oxane-4-carbonyl(propan-2-yl)amino]propanoic acid

• IUPAC Name: 3-[oxane-4-carbonyl(propan-2-yl)amino]propanoic acid
• InChI: InChI=1S/C12H21NO4/c1-9(2)13(6-3-11(14)15)12(16)10-4-7-17-8-5-10/h9-10H,3-8H2,1-2H3,(H,14,15)
• InChI Key: AJBCGFGPFBWWCK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CCC(=O)O)C(=O)C1CCOCC1
• Molecular Formula: C12H21NO4
• Molecular Weight: 243.30 g/mol

Description

3-[Oxane-4-carbonyl(propan-2-yl)amino]propanoic acid, also known as OPC-21268, is a chemical compound that has gained attention in the scientific community due to its potential applications in various research fields.

Mechanism of Action

3-[Oxane-4-carbonyl(propan-2-yl)amino]propanoic acid acts as a selective inhibitor of angiotensin-converting enzyme (ACE), which plays a crucial role in the regulation of blood pressure and fluid balance. By inhibiting ACE, 3-[Oxane-4-carbonyl(propan-2-yl)amino]propanoic acid reduces the production of angiotensin II, a potent vasoconstrictor, and increases the levels of bradykinin, a vasodilator.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[Oxane-4-carbonyl(propan-2-yl)amino]propanoic acid include a reduction in blood pressure, improved endothelial function, and decreased inflammation. It has also been shown to have antioxidant properties and to inhibit the proliferation of smooth muscle cells.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[Oxane-4-carbonyl(propan-2-yl)amino]propanoic acid in lab experiments is its selectivity for ACE, which allows for more targeted research on the renin-angiotensin-aldosterone system. However, one limitation is its relatively low potency compared to other ACE inhibitors.

Future Directions

There are several future directions for the research on 3-[Oxane-4-carbonyl(propan-2-yl)amino]propanoic acid. One area of interest is its potential use in the treatment of chronic obstructive pulmonary disease (COPD). Another area of research is the development of more potent analogs of 3-[Oxane-4-carbonyl(propan-2-yl)amino]propanoic acid with improved efficacy and selectivity. Additionally, further studies are needed to fully understand the mechanism of action and physiological effects of 3-[Oxane-4-carbonyl(propan-2-yl)amino]propanoic acid.

Synthesis Methods

The synthesis of 3-[Oxane-4-carbonyl(propan-2-yl)amino]propanoic acid involves the reaction of 3-hydroxypropanoic acid with oxalyl chloride to form 3-oxopropanoic acid, which is then reacted with isopropylamine to form 3-(isopropylamino)propanoic acid. This compound is then reacted with 1,2-epoxybutane to form 3-[Oxane-4-carbonyl(propan-2-yl)amino]propanoic acid.

Scientific Research Applications

3-[Oxane-4-carbonyl(propan-2-yl)amino]propanoic acid has been used in various scientific research applications, including studies on the central nervous system, cardiovascular system, and respiratory system. It has been shown to have potential therapeutic effects in the treatment of atherosclerosis, hypertension, and asthma.